Cas no 1952288-48-0 ((E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole)

• Product Name: (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole
• CAS No: 1952288-48-0
• MF: C₁₄H₁₀IN₃
• MW: 347.153774738312
• CID: 5720433
• Update Time: 2025-07-25

(E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-iodo-3-[(1E)-2-(2-pyridinyl)ethenyl]-
• (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole

• Inchi： 1S/C14H10IN3/c15-10-4-6-12-13(17-18-14(12)9-10)7-5-11-3-1-2-8-16-11/h1-9H,(H,17,18)/b7-5+
• InChI Key： FPMGTTLRKMPPGU-FNORWQNLSA-N
• SMILES： N1C2=C(C=CC(I)=C2)C(/C=C/C2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• Boiling Point: 503.6±40.0 °C(Predicted)
• pka: 12?+-.0.40(Predicted)

Additional information on (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole

Chemical Profile of (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole (CAS No. 1952288-48-0)

The compound (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole, identified by its CAS number 1952288-48-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its indazole core and iodo substituent, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The structural features of this compound make it a versatile scaffold for developing novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory treatments.

The indazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 6-Iodo group on the indazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the presence of a 2-(pyridin-2-yl)vinyl side chain introduces further functional diversity, enabling interactions with proteins and enzymes involved in critical cellular pathways.

Recent studies have highlighted the importance of indazole derivatives in the development of small-molecule inhibitors. For instance, research published in leading journals has demonstrated that compounds featuring an indazole scaffold can modulate kinases and other enzymes implicated in cancer progression. The iodo substituent, in particular, has been shown to facilitate cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In the context of oncology research, (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole has been investigated for its potential to inhibit tyrosine kinases, which are overexpressed in many solid tumors. Preclinical studies have indicated that this compound exhibits promising activity against several cancer cell lines by disrupting signaling pathways essential for cell proliferation and survival. The pyridine moiety further contributes to its binding affinity by forming hydrogen bonds with specific residues in target proteins.

Furthermore, the compound's structural flexibility allows for modifications that can fine-tune its pharmacokinetic properties. This adaptability is crucial for optimizing drug candidates for clinical translation. Researchers have explored derivatives of this molecule with enhanced solubility and bioavailability, suggesting that it could serve as a foundation for next-generation therapeutics.

The synthetic route to (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole involves a series of well-established organic transformations, including Sonogashira coupling and halogenation reactions. These methodologies ensure high yields and purity, making the compound accessible for further biochemical evaluation. The synthesis highlights the compound's suitability for large-scale production if required for industrial applications.

In summary, (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1H-indazole (CAS No. 1952288-48-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities position it as a valuable tool for developing innovative treatments against various diseases. As research continues to uncover new therapeutic targets, this molecule is likely to play an increasingly important role in drug discovery efforts.